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Compound of Interest

Compound Name: SPANphos

Cat. No.: B3271918 Get Quote

CAS Number: 556797-94-5

Chemical Name: (4,4,4′,4′,6,6′-Hexamethyl-3,3′,4,4′-tetrahydro-2,2′-spirobi[[1]benzopyran]-8,8′-

diyl)bis(diphenylphosphane)[2]

Introduction
SPANphos is a C2-symmetric diphosphine ligand recognized for its unique structural rigidity

and its role as a trans-spanning ligand in organometallic chemistry and asymmetric catalysis.[3]

Its spirobichroman backbone creates a well-defined chiral environment around a metal center,

influencing the stereochemical outcome of catalytic transformations. This technical guide

provides an in-depth overview of the synthesis, properties, and applications of SPANphos, with

a focus on experimental details and mechanistic insights relevant to researchers, scientists,

and professionals in drug development.

Physicochemical Properties
Property Value Reference

Molecular Formula C47H46O2P2 [4][5][6]

Molar Mass 704.814 g/mol [2]

Appearance White powder [4]

Storage Conditions 2-8°C, under inert gas [4]
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Synthesis of SPANphos
The synthesis of SPANphos is a multi-step process that begins with the construction of the

spirobichroman core, followed by bromination, lithiation, and finally, phosphination.

Experimental Protocol
Step 1: Synthesis of 4,4,4',4',6,6'-hexamethyl-2,2'-spirobichromane

This precursor is synthesized via an acid-catalyzed reaction between p-cresol and acetone.[1]

[2]

Reactants: p-cresol, acetone

Catalyst: Acid catalyst (e.g., sulfuric acid)

Procedure: A mixture of p-cresol and acetone is treated with a catalytic amount of acid and

heated. The reaction progress is monitored by TLC or GC. Upon completion, the reaction

mixture is worked up by neutralization and extraction. The crude product is then purified by

crystallization or column chromatography.

Step 2: Bromination of the Spirobichromane Backbone

The spirocycle is halogenated using N-bromosuccinimide (NBS).[2]

Reactants: 4,4,4',4',6,6'-hexamethyl-2,2'-spirobichromane, N-bromosuccinimide

Solvent: A suitable inert solvent such as dichloromethane or chloroform.

Procedure: N-bromosuccinimide is added portion-wise to a solution of the spirobichromane

in the dark and at a controlled temperature to prevent side reactions. The reaction is

monitored until the starting material is consumed. The product is isolated after an aqueous

workup and purified.

Step 3: Dilithiation and Phosphination

The final step involves a lithium-bromide exchange followed by reaction with

chlorodiphenylphosphine.[2]
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Reactants: Dibrominated spirobichromane, n-butyllithium (n-BuLi), chlorodiphenylphosphine

Solvent: Anhydrous ethereal solvent such as diethyl ether or tetrahydrofuran (THF).

Procedure: The dibrominated precursor is dissolved in the anhydrous solvent and cooled to a

low temperature (typically -78 °C) under an inert atmosphere. n-Butyllithium is added

dropwise to effect the lithium-bromide exchange, generating a dilithio intermediate.

Chlorodiphenylphosphine is then added to the solution, and the reaction is allowed to warm

to room temperature. The reaction is quenched, and the product, SPANphos, is isolated and

purified by crystallization.

Synthesis Workflow
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Caption: Synthetic pathway for SPANphos.

Coordination Chemistry and Structural Features
A defining characteristic of SPANphos is its C2-symmetry and the rigid spirobichromane

backbone, which enforces a large P-M-P bite angle, favoring trans-coordination in metal

complexes.[1] This structural constraint is pivotal to its effectiveness in asymmetric catalysis, as

it creates a well-defined and predictable chiral pocket around the metal center.[1] While

strongly preferring a trans-spanning coordination mode, SPANphos can exhibit conformational

flexibility and form cis-chelating complexes under certain conditions, for instance with rhodium

and a cis-chelating diene ligand like norbornadiene.[7][8]

Applications in Asymmetric Catalysis
SPANphos has proven to be an effective ligand in a variety of metal-catalyzed asymmetric

reactions, particularly with palladium and rhodium. The rigid and chiral environment it provides

allows for high levels of stereocontrol.

Palladium-Catalyzed Asymmetric Fluorination
One of the notable applications of SPANphos is in the palladium-catalyzed enantioselective

fluorination of α-cyanoacetates. Using N-fluorobenzenesulfonimide (NFSI) as the fluorine

source, high enantiomeric excesses have been achieved.

Substrate Catalyst System
Enantiomeric
Excess (ee)

Reference

Ethyl 2-cyano-2-

phenylacetate
Pd(OAc)2-SPANphos up to 93% [9]

Catalytic Cycle for Asymmetric Fluorination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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